Cas no 72751-82-7 (4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide)

• Product Name: 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide
• CAS No: 72751-82-7
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• MDL: MFCD00692848
• CID: 878405
• PubChem ID: 739179
• Update Time: 2025-05-23

4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide
• 4-(2-formyl-pyrrol-1-yl)-benzenesulfonic acid amide
• 4-(2-FORMYL-1H-PYRROL-1-YL)-BENZENESULFONAMIDE
• 4-(2-formyl-1H-pyrrol-1-yl)benzenesulfonamide(SALTDATA: FREE)
• 4-(2-Formyl-pyrrol-1-yl)-benzolsulfonsaeure-amid
• BENZENESULFONAMIDE, 4-(2-FORMYL-1H-PYRROL-1-YL)-
• CHEMBRDG-BB 5858883
• DTXSID001328150
• 4-(2-formyl-1H-pyrrol-1-yl)benzene-1-sulfonamide
• AKOS000100704
• 4-(2-formylpyrrol-1-yl)benzenesulfonamide
• HMS2670D13
• Oprea1_841547
• MFCD00692848
• BS-36333
• CHEMBL1328717
• EN300-18210645
• SMR000371837
• AKOS B004307
• SB63632
• Z56754284
• MLS000776591
• Oprea1_304386
• 72751-82-7

• MDL： MFCD00692848
• Inchi： 1S/C11H10N2O3S/c12-17(15,16)11-5-3-9(4-6-11)13-7-1-2-10(13)8-14/h1-8H,(H2,12,15,16)
• InChI Key： GLIUQFSIKLMRCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=C1C=O)(N)(=O)=O

Computed Properties

• Exact Mass: 250.04100
• Monoisotopic Mass: 250.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 90.54000
• LogP: 2.71830

4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide

Recent Advances in the Study of 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide (CAS: 72751-82-7)

4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide (CAS: 72751-82-7) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrole and sulfonamide functional groups, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and structural optimization of 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the formyl group and the sulfonamide moiety could significantly improve the compound's binding affinity to target proteins, particularly carbonic anhydrase isoforms. The study employed molecular docking and in vitro assays to validate these findings, suggesting that this compound could serve as a promising scaffold for the development of novel carbonic anhydrase inhibitors.

In addition to its potential as a carbonic anhydrase inhibitor, 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide has also been investigated for its anti-inflammatory and anticancer properties. A 2022 research article in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Another area of interest is the compound's role in the development of fluorescent probes and imaging agents. Researchers have exploited the unique photophysical properties of the pyrrole and formyl groups to design probes for detecting biological molecules and monitoring cellular processes. A 2023 study in Analytical Chemistry highlighted the use of 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide as a fluorescent tag for imaging carbonic anhydrase activity in live cells, providing valuable insights into enzyme dynamics and localization.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as reported in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, 4-(2-Formyl-1H-pyrrol-1-yl)benzenesulfonamide (CAS: 72751-82-7) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse biological activities, coupled with its potential for structural optimization, make it a valuable candidate for further research and development. Future studies should focus on addressing the current limitations and exploring new therapeutic applications to fully realize its potential.